Cas no 2806-11-3 (Benzenamine, 3-fluoro-N-propyl-)

Benzenamine, 3-fluoro-N-propyl- structure
2806-11-3 structure
Product Name:Benzenamine, 3-fluoro-N-propyl-
CAS No:2806-11-3
MF:C9H12FN
MW:153.196685791016
CID:3928722
PubChem ID:18354680
Update Time:2025-04-22

Benzenamine, 3-fluoro-N-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-fluoro-N-propyl-
    • (3-Fluorophenyl)propylamine
    • N-(3-fluorophenyl)-N-propylamine
    • SCHEMBL6235610
    • AKOS000235272
    • ALBB-020237
    • DVZIKJQYSRSDKI-UHFFFAOYSA-N
    • MFCD11144548
    • 2806-11-3
    • 3-Fluoro-N-propylaniline
    • Inchi: 1S/C9H12FN/c1-2-6-11-9-5-3-4-8(10)7-9/h3-5,7,11H,2,6H2,1H3
    • InChI Key: DVZIKJQYSRSDKI-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)NCCC

Computed Properties

  • Exact Mass: 153.095377549g/mol
  • Monoisotopic Mass: 153.095377549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12Ų
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